Cas no 1361559-44-5 (5,6-Bis(2,4,6-trichlorophenyl)nicotinic acid)

• Product Name: 5,6-Bis(2,4,6-trichlorophenyl)nicotinic acid
• CAS No: 1361559-44-5
• MF: C₁₈H₇Cl₆NO₂
• MW: 481.971678972244
• CID: 4968477
• Update Time: 2025-06-08

5,6-Bis(2,4,6-trichlorophenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 5,6-Bis(2,4,6-trichlorophenyl)nicotinic acid

• Inchi： 1S/C18H7Cl6NO2/c19-8-2-11(21)15(12(22)3-8)10-1-7(18(26)27)6-25-17(10)16-13(23)4-9(20)5-14(16)24/h1-6H,(H,26,27)
• InChI Key： AJUAISNLFGPZRT-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1=CC(C(=O)O)=CN=C1C1C(=CC(=CC=1Cl)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 516
• XLogP3: 7.4
• Topological Polar Surface Area: 50.2

Additional information on 5,6-Bis(2,4,6-trichlorophenyl)nicotinic acid

Introduction to 5,6-Bis(2,4,6-trichlorophenyl)nicotinic acid (CAS No. 1361559-44-5)

5,6-Bis(2,4,6-trichlorophenyl)nicotinic acid, identified by the chemical abstracts service number 1361559-44-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of nicotinic acid derivatives, which are known for their diverse biological activities and potential applications in medicinal chemistry. The structural motif of 5,6-Bis(2,4,6-trichlorophenyl)nicotinic acid features a nicotinic acid core substituted with two trichlorophenyl groups at the 5- and 6-positions. This unique substitution pattern imparts distinct electronic and steric properties to the molecule, making it a promising candidate for further exploration in drug discovery and material science.

The synthesis of 5,6-Bis(2,4,6-trichlorophenyl)nicotinic acid involves multi-step organic transformations that require precise control over reaction conditions and reagent selection. The introduction of trichlorophenyl groups into the nicotinic acid scaffold typically involves palladium-catalyzed cross-coupling reactions or direct halogenation techniques. These synthetic strategies have been refined over the years to achieve high yields and purity, which are crucial for pharmaceutical applications. Recent advances in catalytic methods have further enhanced the efficiency of these synthetic routes, making it feasible to produce 5,6-Bis(2,4,6-trichlorophenyl)nicotinic acid on a larger scale.

One of the most compelling aspects of 5,6-Bis(2,4,6-trichlorophenyl)nicotinic acid is its potential as a pharmacological agent. Nicotinic acid derivatives are well-documented for their role in modulating lipid metabolism and improving cardiovascular health. The additional trichlorophenyl substituents in this compound may enhance its binding affinity to biological targets such as nuclear receptors and enzymes involved in metabolic pathways. This has led to investigations into its effects on cholesterol levels, inflammation, and other metabolic disorders. Preliminary studies suggest that 5,6-Bis(2,4,6-trichlorophenyl)nicotinic acid exhibits promising activity in preclinical models, warranting further investigation into its therapeutic potential.

The structural complexity of 5,6-Bis(2,4,6-trichlorophenyl)nicotinic acid also makes it an interesting scaffold for medicinal chemists seeking to develop novel drug candidates. The trichlorophenyl groups introduce multiple halogen atoms into the molecule, which can serve as handles for further functionalization through techniques such as Suzuki-Miyaura coupling or nucleophilic aromatic substitution. These modifications can be tailored to optimize pharmacokinetic properties and target specificity. Additionally, the electron-withdrawing nature of the trichlorophenyl groups can influence the reactivity of the nicotinic acid core, enabling diverse chemical transformations that may lead to structurally novel derivatives with enhanced biological activity.

In recent years, computational methods have played an increasingly important role in the design and optimization of pharmaceutical compounds like 5,6-Bis(2,4,6-trichlorophenyl)nicotinic acid. Molecular modeling techniques such as docking simulations and quantum mechanical calculations have been employed to predict binding interactions with biological targets and assess potential toxicity profiles. These computational approaches complement traditional experimental methods by providing rapid screening of virtual libraries of compounds. By integrating computational chemistry with experimental synthesis and biological evaluation, researchers can accelerate the discovery process and identify lead compounds more efficiently.

The versatility of 5,6-Bis(2,4,6-trichlorophenyl)nicotinic acid extends beyond its pharmaceutical applications. Its unique structure makes it a valuable intermediate in materials science research. For instance，the compound’s ability to form stable coordination complexes with metal ions has been explored for applications in catalysis and sensor technology. The trichlorophenyl groups can act as ligands that facilitate metal coordination，while the nicotinic acid moiety provides additional functional handles for further derivatization. Such complexes have shown promise in catalyzing organic transformations under mild conditions，making them attractive for industrial processes.

Future directions for research on 5，6-Bis（2，4，6-trichlorophenyl）nicotinic acid include exploring its role in modulating immune responses and inflammatory pathways。Nicotinic acid derivatives have been implicated in immune regulation，and modifications to their structure could lead to novel immunomodulatory agents。Additionally，investigations into its potential as an antioxidant or anti-inflammatory agent are warranted given its structural similarity to known bioactive compounds。The development of new synthetic methodologies will also be crucial for expanding the library of derivatives that can be synthesized from this scaffold，allowing for more comprehensive exploration of its biological potential。

In conclusion,5，6-Bis（2，4，6-trichlorophenyl）nicotinic acid (CAS No 1361559-44-5) represents a fascinating compound with diverse applications in pharmaceuticals and materials science。Its unique structural features offer opportunities for designing novel therapeutic agents with improved efficacy and selectivity。Advances in synthetic chemistry、computational modeling、and biological evaluation continue to drive innovation in this field。As research progresses，the full potential of this compound is expected to be realized，leading to significant advancements in medicine and technology。